Cas no 2167840-38-0 (6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile)

• Product Name: 6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile
• CAS No: 2167840-38-0
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• MDL: MFCD30481152
• CID: 4784069
• Update Time: 2025-06-08

6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile
• 6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile

• MDL： MFCD30481152
• Inchi： 1S/C9H6ClN3/c1-6-7(4-11)9-12-2-3-13(9)5-8(6)10/h2-3,5H,1H3
• InChI Key： BHCBWEQPOKAJMS-UHFFFAOYSA-N
• SMILES： ClC1=CN2C=CN=C2C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 247
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1

Additional information on 6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile

Introduction to 6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile (CAS No. 2167840-38-0)

6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by its CAS number 2167840-38-0, belongs to the imidazopyridine class, which is a privileged scaffold in drug discovery. The presence of both chloro and methyl substituents, along with a nitrile group, enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The imidazo[1,2-a]pyridine core is a well-known pharmacophore that has been extensively studied for its role in various biological processes. This scaffold is found in several approved drugs, highlighting its importance in medicinal chemistry. The 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile derivative, in particular, has been explored for its potential as a precursor in the development of novel therapeutic agents.

Recent research has demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The chloro and methyl substituents on the imidazopyridine ring provide opportunities for further functionalization, allowing chemists to tailor the molecule for specific biological targets. Additionally, the nitrile group serves as a versatile handle for subsequent chemical transformations, such as hydrolysis to an amide or reduction to an amine.

In one notable study, researchers utilized 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile as a key intermediate in the development of a novel small-molecule inhibitor targeting Janus kinases (JAKs). JAKs are involved in various signaling pathways that regulate immune responses and cell growth. The compound was found to exhibit potent inhibitory activity against JAK2, with potential applications in treating autoimmune disorders and leukemias. This study underscores the importance of 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile as a building block for drug discovery efforts.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural features of 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile make it an attractive candidate for designing molecules that can interfere with viral replication mechanisms. Specifically, derivatives of this compound have been investigated for their ability to inhibit enzymes essential for viral polymerization and assembly. These findings highlight the compound's potential as a lead structure in antiviral drug development.

The synthetic pathways involving 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile have also been optimized for scalability and efficiency. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have enabled the rapid construction of complex derivatives. These advancements have not only improved the accessibility of the compound but also facilitated its integration into larger drug discovery programs.

From a computational chemistry perspective, virtual screening methods have been employed to identify promising derivatives of 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile based on their predicted binding affinities to target proteins. Molecular docking studies have revealed that modifications at the chloro, methyl, and nitrile positions can significantly enhance binding interactions with biological targets. This rational approach has guided the design of novel analogs with improved pharmacological properties.

The versatility of 6-chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile extends beyond its applications in pharmaceuticals. It has also been explored as a ligand in coordination chemistry, where it forms stable complexes with metal ions. These metal complexes exhibit interesting catalytic properties and have potential applications in industrial processes and material science.

In conclusion,6-Chloro-7-methylimidazo[1,2-a]pyridine-8-carbonitrile (CAS No. 2167840-38-0) is a multifaceted compound with significant potential in drug discovery and beyond. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Recent research highlights its role in developing kinase inhibitors and antiviral agents, demonstrating its importance in addressing critical therapeutic challenges.